Barium chloride
Cat. No. B081061
CAS RN:
10361-37-2
M. Wt: 208.23 g/mol
InChI Key: WDIHJSXYQDMJHN-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Synthesis Analysis Barium chloride is synthesized using various methods, each tailored to produce specific crystal structures and properties for different applications. Diglycine barium chloride monohydrate is synthesized and characterized using NMR spectroscopy and X-ray structural studies, indicating applications in NLO and OLED due to its optical properties (George et al., 2018). Another method involves mechanochemistry and thermal treatment to create new barium borohydride chlorides with distinct thermal properties (Grube et al., 2016).
Molecular Structure Analysis The molecular structure of barium chloride derivatives, such as the Diglycine barium chloride monohydrate, is characterized by various spectroscopic and structural analyses, revealing interactions within the crystal structure and NLO activity (George et al., 2018). This includes the analysis of vibrational spectra, molecular geometry, and intermolecular interactions.
Chemical Reactions and Properties Barium chloride reacts with other compounds to form new materials with unique properties. For example, it undergoes synthesis with carboxylate ligands to create porous frameworks with potential for various applications (Foo et al., 2011).
Physical Properties Analysis The physical properties of barium chloride derivatives, such as crystalline nature and thermal behavior, are thoroughly investigated. For instance, tri glycine barium chloride crystals show good optical quality and thermal stability up to 169 °C, which is significant for optoelectronic applications (Chennakrishnan et al., 2016).
Chemical Properties Analysis The chemical properties of barium chloride and its derivatives are characterized by their reactivity and the ability to form various compounds with different properties. For instance, barium chloride interacts with other materials to create compounds like barium hexaferrite nanoparticles, which are important for their magnetic properties (Radwan et al., 2007).
Scientific Research Applications
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Gravimetric Analysis of Nickel
- Scientific Field: Analytical Chemistry
- Application Summary: Barium chloride is used in the gravimetric analysis of nickel. This is a common laboratory experiment in organic chemistry .
- Methods of Application: The nickel is precipitated with the organic compound dimethylglyoxime. The formation of the red chelate occurs quantitatively in a solution where the pH is buffered in the range of 5 to 9 . The nickel dimethylglyoximate is a precipitate that is very bulky in character .
- Results or Outcomes: The gravimetric analysis allows for the accurate determination of nickel content in a sample .
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Wastewater Treatment
- Scientific Field: Environmental Science
- Application Summary: Barium chloride is employed in wastewater treatment plants to purify water .
- Methods of Application: Barium chloride is used to precipitate out certain contaminants from the wastewater, thereby purifying it .
- Results or Outcomes: The use of barium chloride in wastewater treatment can lead to significant reductions in the levels of certain contaminants, improving the quality of the treated water .
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Identification and Separation of SO42- Ions
- Scientific Field: Analytical Chemistry
- Application Summary: Barium chloride can be used for the identification and separation of sulfate ions (SO42-) in laboratory experiments .
- Methods of Application: When barium chloride is added to a solution containing sulfate ions, a white precipitate of barium sulfate forms. This reaction can be used to identify the presence of sulfate ions .
- Results or Outcomes: The formation of a white precipitate confirms the presence of sulfate ions in the solution .
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Manufacture of Barium Salts and Pigments
- Scientific Field: Industrial Chemistry
- Application Summary: Barium chloride is used in the manufacture of other barium salts and pigments .
- Methods of Application: Barium chloride serves as a starting material in the synthesis of various barium salts. It can also be used in the production of pigments .
- Results or Outcomes: The use of barium chloride in these processes enables the production of a wide range of barium salts and pigments .
-
Heat-Treating Baths
- Scientific Field: Metallurgy
- Application Summary: Barium chloride is used in heat-treating baths, which are used to harden metal parts .
- Methods of Application: In a heat-treating bath, metal parts are heated in a bath of molten salt, which often includes barium chloride. The thermal mass of the molten salt provides a large thermal source for heating the parts .
- Results or Outcomes: The use of a heat-treating bath can result in more uniform heat transfer across the surface of the part, reducing distortion and improving the hardness of the metal part .
Safety And Hazards
properties
IUPAC Name |
barium(2+);dichloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ba.2ClH/h;2*1H/q+2;;/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WDIHJSXYQDMJHN-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Cl-].[Cl-].[Ba+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
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Molecular Formula |
BaCl2 |
Source
|
| Record name | BARIUM CHLORIDE | |
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| Record name | Barium chloride | |
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Related CAS |
10326-27-9 (dihydrate) |
Source
|
| Record name | Barium chloride | |
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Molecular Weight |
208.23 g/mol |
Source
|
| Source | PubChem | |
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| Description | Data deposited in or computed by PubChem | |
Physical Description |
Barium chloride appears as white crystals. A salt arising from the direct reaction of barium and chlorine. Toxic by ingestion. (NTP, 1992), Dry Powder, Liquid; NKRA, Colorless solid; [Hawley] White solid; [HSDB] White odorless solid; Soluble in water; [MSDSonline], ODOURLESS COLOURLESS CRYSTALS. |
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| Record name | BARIUM CHLORIDE | |
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Boiling Point |
2840 °F at 760 mmHg (NTP, 1992), 1560 °C |
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Solubility |
38 % (NIOSH, 2023), 37.0 g/100 g water at 25 °C, Solubility in water as weight %: 24%, 0 °C; 26.3%, 20 °C; 28.9%, 40 °C; 31.7%, 60 °C; 34.4%, 80 °C, 26.2%, 100 °C, Practically insoluble in ethanol, Solubility in water, g/100ml: 36 |
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Density |
3.856 (NTP, 1992) - Denser than water; will sink, 3.9 g/cu cm, 3.9 g/cm³ |
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| Record name | BARIUM CHLORIDE | |
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Vapor Pressure |
Low (NIOSH, 2023), Essentially zero |
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Mechanism of Action |
... Barium chloride found use in medicine because of its digitalis-like activity on the heart muscle and its neural transmission system. Its effect are tonic contractions of the muscles (heart, uterus)., Barium stimulates striated, cardiac, and smooth muscle, regardless of innervation. It is antagonistic to all muscle depressants, no matter whether they act primarily on nerve or muscle. Initial stimulation of contraction leads to vasoconstriction through direct action on arterial muscle, peristalsis through action on smooth muscle, tremors and cramps through action on the skeletal muscles, and various arrhythmias through action on the heart. If the dose is sufficient, stimulation is followed by weakness and eventually by paralysis of the different kinds of muscle. Some effects such as hypertension, violent tremors, and convulsions are uncommon following ingestion of barium carbonate. They are more likely to follow absorption of more soluble barium compounds. If death does occur, it is caused by failure of muscular contraction leading to respiratory failure or cardiovascular collapse., Accidental or intentional ingestion of soluble barium salts (e.g., barium carbonate, barium chloride) produces hypokalemia and acute hypertension. Systemic effects of acute barium toxicity include vomiting, diarrhea, cardiac arrhythmia, muscular paralysis, and death. The acute pathophysiological effects of barium are linked with two modes of action: direct muscular stimulation (skeletal, cardiac, and smooth), and hypokalemia. The latter effect is associated with the ability of the barium ion to block potassium (K+) channels and interfere with passive K+ diffusion. |
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Product Name |
Barium chloride | |
Color/Form |
White orthorhombic crystals, White solid | |
CAS RN |
10361-37-2 |
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| Record name | BARIUM CHLORIDE | |
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Melting Point |
1764 to 1765 °F transition to cubic crystals at 1697 °F (NTP, 1992), 961 °C, 960 °C |
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